Cas no 59016-94-3 ((1,2-benzoxazol-5-yl)methanol)

• Product Name: (1,2-benzoxazol-5-yl)methanol
• CAS No: 59016-94-3
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD26518686
• CID: 3180260
• PubChem ID: 60209169
• Update Time: 2025-08-05

(1,2-benzoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-5-METHANOL
• (1,2-benzoxazol-5-yl)methanol
• DTXSID001308853
• 59016-94-3
• EN300-221206
• 827-644-2
• AKOS024049312
• DTXCID801738749
• 1,2-Benzoxazol-5-ylmethanol

• MDL： MFCD26518686
• Inchi： 1S/C8H7NO2/c10-5-6-1-2-8-7(3-6)4-9-11-8/h1-4,10H,5H2
• InChI Key： WPONVXNCBOROQC-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CO)=CC=2C=N1

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles